Cas no 923225-74-5 (6-Bromochromane-3-carboxylic acid)

• Product Name: 6-Bromochromane-3-carboxylic acid
• CAS No: 923225-74-5
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD08445147
• CID: 1972054
• PubChem ID: 16228564
• Update Time: 2025-05-21

6-Bromochromane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,4-dihydro-2H-chromene-3-carboxylic acid
• 6-BROMOCHROMAN-3-CARBOXYLIC ACID
• SureCN1519430
• AB45273
• 6-BROMOCHROMANE-3-CARBOXYLIC ACID
• 6-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-CARBOXYLIC ACID
• 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 6-BROMO-3,4-DIHYDRO-
• LS-12143
• 923225-74-5
• 1260614-19-4
• AKOS015937019
• SCHEMBL1519430
• (3R)-6-BROMOCHROMANE-3-CARBOXYLIC ACID
• MFCD08445147
• 1260595-21-8
• ALBB-032591
• EN300-210115
• (3S)-6-BROMOCHROMANE-3-CARBOXYLIC ACID
• AB56544
• CS-0127592
• AB56524
• YLB22574
• 6-BROMOCHROMAN-3-CARBOXYLICACID
• 6-Bromochromane-3-carboxylic acid

• MDL： MFCD08445147
• Inchi： 1S/C10H9BrO3/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-2,4,7H,3,5H2,(H,12,13)
• InChI Key： BWCZGYZFEWAXEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C(=O)O)CO2

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-Bromochromane-3-carboxylic acid

6-Bromochromane-3-carboxylic Acid: A Comprehensive Overview

6-Bromochromane-3-carboxylic acid, also known by its CAS number 923225-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the chromane family, which is a class of bicyclic structures consisting of a benzene ring fused to a tetrahydrofuran ring. The presence of a bromine atom at the 6-position and a carboxylic acid group at the 3-position makes this compound unique and opens up possibilities for various applications in drug design and chemical synthesis.

The structure of 6-Bromochromane-3-carboxylic acid has been extensively studied, with researchers focusing on its potential as a building block for more complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The bromine substituent at the 6-position is particularly significant, as it can influence the compound's reactivity and bioavailability.

One of the most promising areas of research involving 6-Bromochromane-3-carboxylic acid is its application in pharmaceutical development. Scientists have explored its ability to act as a precursor for more potent drugs by modifying its functional groups. For instance, the carboxylic acid group can be converted into esters or amides, which may enhance the compound's solubility and absorption properties. These modifications have shown potential in improving the efficacy of drugs targeting chronic inflammatory diseases.

In addition to its pharmacological applications, 6-Bromochromane-3-carboxylic acid has also been studied for its role in chemical synthesis. Researchers have developed novel synthetic routes to prepare this compound, often utilizing bromination reactions under specific conditions. These methods not only improve the yield but also ensure the purity of the final product, which is crucial for downstream applications.

The safety profile of 6-Bromochromane-3-carboxylic acid has also been a topic of interest. Recent toxicological studies have assessed its potential risks to human health and the environment. These studies have demonstrated that while the compound exhibits moderate toxicity, its application in controlled settings remains feasible with proper safety precautions.

In conclusion, 6-Bromochromane-3-carboxylic acid represents a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for further research and development. As scientists continue to explore its properties and potential uses, this compound is expected to play an increasingly important role in advancing drug discovery and chemical synthesis technologies.